Cas no 2640944-73-4 (N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine)

• Product Name: N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine
• CAS No: 2640944-73-4
• MF: C₁₄H₁₁ClFN₅
• MW: 303.722044229507
• CID: 5317122
• Update Time: 2025-06-12

N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-
• N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine

• Inchi： 1S/C14H11ClFN5/c15-8-1-4-11(10(16)5-8)20-13-12-14(18-6-17-13)21(7-19-12)9-2-3-9/h1,4-7,9H,2-3H2,(H,17,18,20)
• InChI Key： YDDWVIYVSBAAMX-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC=C(Cl)C=C2F)N(C2CC2)C=1

Additional information on N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine

Comprehensive Overview of N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine (CAS No. 2640944-73-4)

The compound N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine (CAS No. 2640944-73-4) is a specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its kinase inhibition properties, which could pave the way for novel therapeutic agents targeting various diseases.

One of the key features of N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine is its cyclopropyl moiety, which enhances its metabolic stability and bioavailability. This makes it a promising candidate for further investigation in medicinal chemistry. The presence of both chloro and fluoro substituents on the phenyl ring further contributes to its electronic and steric properties, influencing its binding affinity to biological targets.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine aligns with this trend, as its structural attributes make it a viable candidate for modulating specific enzymatic pathways. This has led to increased searches for purine-based inhibitors and fluorinated drug candidates in scientific databases and AI-driven research tools.

The synthesis of CAS No. 2640944-73-4 involves multi-step organic reactions, including cross-coupling and amination processes. These methods are well-documented in the literature, but optimization remains a focus for improving yield and scalability. Researchers often inquire about synthetic routes and purification techniques for this compound, reflecting its growing importance in laboratory settings.

From a drug design perspective, the compound's lipophilicity and hydrogen bonding capacity are critical parameters. These properties are frequently analyzed using computational tools like molecular docking and QSAR modeling, which are hot topics in contemporary research. The integration of AI in drug discovery has further accelerated the exploration of N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine, with many scientists leveraging machine learning to predict its bioactivity.

Another area of interest is the compound's potential role in cancer research. Given the rising global incidence of cancer, there is a pressing need for innovative treatments. Kinase inhibitors, such as those derived from purine scaffolds, are at the forefront of this effort. Searches for anticancer purine derivatives and fluorinated kinase inhibitors have spiked, underscoring the relevance of this compound in oncology.

Beyond its pharmaceutical applications, N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine is also studied for its chemical reactivity and stability under various conditions. These studies are essential for ensuring its suitability in formulation development. Questions about storage conditions and degradation pathways are common among researchers, highlighting the need for comprehensive stability data.

In summary, N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine (CAS No. 2640944-73-4) represents a versatile and promising compound in modern chemistry and pharmacology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of targeted drug development and kinase modulation. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in the search for next-generation therapeutics.